Cas no 895542-09-3 (Trifarotene)

Trifarotene (cd5789) is a highly potent \ selective rar γ Agonists Trifarotene (cd5789) against rar, respectively γ (ec50=7.7 nm) than rar α (500 nm) was 65 times higher than rar β (125 nm) is 16 times higher

Trifarotene structure

Product Name:Trifarotene

CAS No:895542-09-3

Molecular Formula:C₂₉H₃₃NO₄

Molecular Weight:459.576628446579

MDL:MFCD30481310

CID:2852390

PubChem ID:11518241

Trifarotene Properties

Names and Identifiers

- Trifarotene
- CD5789
- 0J8RN2W0HK
- 4-[3-(3-tert-butyl-4-pyrrolidin-1-ylphenyl)-4-(2-hydroxyethoxy)phenyl]benzoic acid
- 3''-(tert-butyl)-4'-(2-hydroxyethoxy)-4''-(pyrrolidin-1-yl)-[1,1':3',1''-terphenyl]-4-carboxylic acid
- Trifarotene [USAN:INN]
- Aklief
- Aklief (TN)
- CD 5789
- Trifarotene (USAN/INN)
- GTPL9962
- BCP31392
- BDBM50457548
- DB12808
- compound 15b [PMID: 29706423]
- 3''-Tert-butyl-4'-(2-hydroxyeth
- 3′′-(1,1-Dimethylethyl)-4′-(2-hydroxyethoxy)-4′′-(1-pyrrolidinyl)[1,1′:3′,1′′-terphenyl]-4-carboxylic acid (ACI)
- 3′′-tert-Butyl-4′-(2-hydroxyethoxy)-4′′-(pyrrolidin-1-yl)[1,1′:3′,1′′]terphenyl-4-carboxylic acid
- MDL： MFCD30481310
- InChIKey： MFBCDACCJCDGBA-UHFFFAOYSA-N
- Inchi： 1S/C29H33NO4/c1-29(2,3)25-19-23(10-12-26(25)30-14-4-5-15-30)24-18-22(11-13-27(24)34-17-16-31)20-6-8-21(9-7-20)28(32)33/h6-13,18-19,31H,4-5,14-17H2,1-3H3,(H,32,33)
- SMILES： O(CCO)C1C=CC(C2C=CC(C(=O)O)=CC=2)=CC=1C1C=CC(=C(C=1)C(C)(C)C)N1CCCC1

Computed Properties

Exact Mass: 459.240959g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 8
Monoisotopic Mass: 459.240959g/mol
Heavy Atom Count: 34
Complexity: 647
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 70
Molecular Weight: 459.6g/mol

Experimental Properties

Melting Point: 245C

Trifarotene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EOUH-1mg	Trifarotene	895542-09-3	97%	1mg	$4.00	2024-04-20
A2B Chem LLC	AX64201-1mg	Trifarotene	895542-09-3	97%	1mg	$4.00	2024-04-19
Aaron	AR01EP2T-1mg	Trifarotene	895542-09-3	97%	1mg	$4.00
Ambeed	A298564-1mg	3''-(tert-Butyl)-4'-(2-hydroxyethoxy)-4''-(pyrrolidin-1-yl)-[1,1':3',1''-terphenyl]-4-carboxylic acid	895542-09-3	97%	1mg	$5.0	2025-02-20
Biosynth	BT166038-5 mg	Trifarotene	895542-09-3		5mg	$750.75
ChemScence	CS-0018407-5mg	Trifarotene	895542-09-3	99.50%	5mg	$350.0	2022-04-26
Enamine	EN300-22147514-0.05g		895542-09-3		0.05g	$636.0	2023-09-16
eNovation Chemicals LLC	Y1249377-1mg	Trifarotene	895542-09-3	97%	1mg	$590	2023-05-17
MedChemExpress	HY-100256-10mM*1mLinDMSO	Trifarotene	895542-09-3	98.96%	10mM*1mLinDMSO	￥910	2023-07-26
TRC	T766005-1mg	Trifarotene	895542-09-3		1mg	$85.00	2023-05-17